tert-Butyl ((5-bromopyridin-3-yl)methyl)(2-methoxyethyl)carbamate

• IUPAC Name: tert-butyl N-[(5-bromopyridin-3-yl)methyl]-N-(2-methoxyethyl)carbamate
• InChI: InChI=1S/C14H21BrN2O3/c1-14(2,3)20-13(18)17(5-6-19-4)10-11-7-12(15)9-16-8-11/h7-9H,5-6,10H2,1-4H3
• InChI Key: WZPASIJVXCRJEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CCOC)CC1=CC(=CN=C1)Br
• Molecular Formula: C14H21BrN2O3
• DSSTOX Substance ID: DTXSID00856403
• Molecular Weight: 345.23 g/mol
• CAS RN: 1346809-09-3

Description

“tert-Butyl ((5-bromopyridin-3-yl)methyl)(2-methoxyethyl)carbamate” is a chemical compound with the CAS Number: 943722-24-5. It has a molecular weight of 287.16. The compound is in solid form and should be stored in a dry environment at 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H15BrN2O2/c1-11(2,3)16-10(15)14-6-8-4-9(12)7-13-5-8/h4-5,7H,6H2,1-3H3,(H,14,15). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. More specific physical and chemical properties like melting point, boiling point, and density are not provided in the available resources.

Scientific Research Applications

• Synthesis and Chemical Reactions : The compound serves as an important intermediate in the synthesis of various biologically active compounds, such as omisertinib (AZD9291), showcasing its role in facilitating complex chemical transformations. For instance, a rapid synthetic method for a related compound was established, demonstrating its significance in streamlining the synthesis of complex molecules (Bingbing Zhao et al., 2017).

• Structural Studies and Crystallography : Research into the structural aspects of similar carbamate compounds has provided insights into their crystallographic properties, such as isomorphous crystal structures and the interplay of strong and weak hydrogen bonds, which are crucial for understanding their reactivity and potential applications in materials science (P. Baillargeon et al., 2017; U. Das et al., 2016).

• Photophysical Properties : Studies on derivatives of carbamate compounds have explored their photophysical properties, indicating potential applications in organic optoelectronic devices such as organic light-emitting diodes (OLEDs). These investigations highlight the role of carbamate derivatives in developing materials with desirable electronic and luminescent properties (Jian-Yong Hu et al., 2013).

• Medicinal Chemistry : While your request excludes information related to drug use and dosage, it's worth noting that similar carbamate structures are frequently investigated for their medicinal properties, particularly as intermediates in the synthesis of pharmaceuticals. The research often focuses on optimizing synthetic routes and improving the efficacy of the synthesis process, which is fundamental to drug development (Zhongmin Xu et al., 2002).

• Material Science : The compound and its derivatives are also explored in material science for the development of new materials with specific functionalities. This includes studies on their incorporation into polymers or coatings, potentially leading to materials with enhanced durability, chemical resistance, or novel properties such as self-healing or stimuli-responsive behavior.

Safety and Hazards

The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Hazard statements associated with it include H315 (Causes skin irritation) and H319 (Causes serious eye irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing thoroughly after handling (P264).